Cas no 1791-26-0 (Benzaldehyde,4-ethenyl-)

• Product Name: Benzaldehyde,4-ethenyl-
• CAS No: 1791-26-0
• MF: C₉H₈O
• MW: 132.159222602844
• MDL: MFCD00085289
• CID: 118079
• PubChem ID: 39389
• Update Time: 2025-09-23

Benzaldehyde,4-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-ethenyl-
• 4-ethenylbenzaldehyde
• 4-vinylbenzaldehyde
• 4-VINYL-BENZALDEHYDE
• 4-Formylstyrene
• AC1L21N1
• AC1Q6Q5Q
• CTK4D7201
• p-vinylbenzaldehyde
• UNII-76025X541R
• p-Formylstyrene
• MFCD00085289
• SCHEMBL92255
• 76025X541R
• DTXSID70170769
• CS-0109481
• AKOS006228133
• F17742
• Q27266425
• Z1198150327
• 4-vinyl benzaldehyde
• AS-58348
• FT-0697851
• 30029-79-9
• Benzaldehyde, 4-ethenyl-
• 1791-26-0
• EN300-388609
• DTXCID5093260

• MDL： MFCD00085289
• Inchi： 1S/C9H8O/c1-2-8-3-5-9(7-10)6-4-8/h2-7H,1H2
• InChI Key： QBFNGLBSVFKILI-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 132.05754
• Monoisotopic Mass: 132.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.036 g/cm3 (25 ºC)
• Melting Point: 231 ºC
• Boiling Point: 852 ºC (0.1 Torr)
• Flash Point: 118.9±7.7 ºC,
• Refractive Index: 1.5960 (589.3 nm 25 ºC)
• Solubility: Very slightly soluble (0.69 g/l) (25 º C),
• PSA: 17.07
• LogP: 2.14210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives